3-{[(2,5-dimethylphenyl)amino]methyl}-5-(2-fluorobenzylidene)-1,3-thiazolidine-2,4-dione

• IUPAC Name: (5E)-3-[(2,5-dimethylanilino)methyl]-5-[(2-fluorophenyl)methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C19H17FN2O2S/c1-12-7-8-13(2)16(9-12)21-11-22-18(23)17(25-19(22)24)10-14-5-3-4-6-15(14)20/h3-10,21H,11H2,1-2H3/b17-10+
• InChI Key: DMXJRHDFHFHZOF-LICLKQGHSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NCN2C(=O)C(=CC3=CC=CC=C3F)SC2=O
• Isomeric SMILES: CC1=CC(=C(C=C1)C)NCN2C(=O)/C(=C\C3=CC=CC=C3F)/SC2=O
• Molecular Formula: C19H17FN2O2S
• Molecular Weight: 356.4 g/mol

Description

The compound contains several functional groups including an amine group, a thiazolidine ring, and a fluorobenzylidene group. The presence of these functional groups suggests that the compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of a 2,5-dimethylphenylamine with a suitable thiazolidine derivative. The fluorobenzylidene group could be introduced through a subsequent reaction.

Molecular Structure Analysis

The molecular structure of the compound is likely to be influenced by the presence of the thiazolidine ring, which is a five-membered ring containing a sulfur atom and a nitrogen atom. The fluorobenzylidene group is likely to contribute to the overall polarity of the molecule.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the amine group could participate in acid-base reactions, while the thiazolidine ring could undergo ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, the presence of the fluorobenzylidene group could increase the compound’s polarity, which could in turn affect its solubility in different solvents.

Mechanism of Action

The mechanism of action of the compound would depend on its intended use. For example, if the compound is intended to be used as a drug, its mechanism of action could involve interaction with specific biological targets.

Safety and Hazards

The safety and hazards associated with the compound would depend on factors such as its toxicity and reactivity. Proper safety precautions should be taken when handling the compound.

Future Directions

Future research could focus on exploring the potential uses of the compound, for example in the development of new drugs or materials. Further studies could also investigate the compound’s reactivity and behavior under different conditions.